Cas no 2228781-79-9 (4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol
• CAS No: 2228781-79-9
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5875434
• PubChem ID: 165781510
• Update Time: 2025-06-23

4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol
• 2228781-79-9
• EN300-1753972

• Inchi： 1S/C14H22N2O/c15-14(7-5-11(17)6-8-14)13-9-10-3-1-2-4-12(10)16-13/h9,11,16-17H,1-8,15H2
• InChI Key： DUSSWFLEJCWNRI-UHFFFAOYSA-N
• SMILES： OC1CCC(C2=CC3CCCCC=3N2)(CC1)N

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62Ų

Additional information on 4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol

Professional Introduction to 4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol (CAS No. 2228781-79-9)

The compound 4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol, identified by the CAS number 2228781-79-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural motif combines a cyclohexanol backbone with an indole moiety, creating a scaffold that is both biologically relevant and synthetically intriguing.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in modulating biological pathways. The indole ring, a key component of 4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol, is well-documented for its role in various pharmacological contexts. Studies have demonstrated that indole derivatives often exhibit potent interactions with biological targets, making them valuable candidates for therapeutic intervention. The presence of the amino group and the cyclohexanol moiety further enhances the compound's pharmacophoric potential, enabling diverse functionalization and derivatization strategies.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are critical steps. The structural features of 4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol provide a unique platform for exploring novel pharmacological activities. Researchers have been particularly interested in its potential as a precursor for developing small-molecule inhibitors targeting various diseases. The cyclohexanol group offers opportunities for further chemical modification, allowing chemists to tailor the compound's properties for specific therapeutic applications.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The combination of an indole ring and a cyclohexanone structure creates a molecule that can interact with multiple biological targets. This polyvalent nature is particularly advantageous in drug design, where targeting multiple pathways simultaneously can lead to more effective therapeutic outcomes. For instance, studies have suggested that derivatives of this compound may exhibit anti-inflammatory and neuroprotective effects, making them promising candidates for treating conditions such as Alzheimer's disease and chronic inflammation.

The synthesis of 4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically requires multi-step reactions to construct the desired framework while maintaining high yields and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve the necessary functional group transformations. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore the importance of innovative methodologies in pharmaceutical research.

From a computational chemistry perspective, the molecular modeling of 4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol has provided valuable insights into its binding interactions with biological targets. High-resolution crystal structures and molecular dynamics simulations have been instrumental in elucidating how this compound interacts with proteins and enzymes relevant to human health. These studies have revealed key binding pockets and interaction modes that can be exploited to optimize its pharmacological properties further.

The pharmacological profile of 4-amino-4-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclohexan-1-ol is still under active investigation; however preliminary findings suggest that it may possess significant therapeutic potential. Preclinical studies have indicated that derivatives of this compound can modulate key signaling pathways involved in diseases such as cancer and neurodegeneration. The ability to fine-tune its structure through chemical modifications opens up numerous possibilities for developing next-generation therapeutics that are more targeted and effective than existing treatments.

In conclusion,4-amino 44(44 55 66 77 tetrahydro 11 indole22 yl) cyclohexan11 ol (CAS No 2228781799) stands out as a promising candidate in pharmaceutical research due to its unique structural features and biological relevance。 Its synthesis， characterization， and pharmacological exploration continue to drive innovation in drug discovery。 As our understanding of molecular interactions deepens， compounds like this will play an increasingly important role in developing novel therapies that address complex diseases。 The future prospects for this molecule are vast， and ongoing research promises to uncover even more about its potential applications。